Cas no 1267654-44-3 (5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid
• CAS No: 1267654-44-3
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• MDL: MFCD26768669
• CID: 4692464
• Update Time: 2025-10-30

5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid
• CCDRTBDMOTYRNT-UHFFFAOYSA-N
• 4-Pyrimidinecarboxylicacid,5-bromo-2-(methoxymethyl)-
• 5-Bromo-2-methoxymethyl-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-(methoxymethyl)-
• 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid

• MDL： MFCD26768669
• Inchi： 1S/C7H7BrN2O3/c1-13-3-5-9-2-4(8)6(10-5)7(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key： CCDRTBDMOTYRNT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(COC)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 72.3

Additional information on 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid

Comprehensive Overview of 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid (CAS No. 1267654-44-3)

5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid (CAS No. 1267654-44-3) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its brominated pyrimidine core and methoxymethyl substituent, serves as a versatile building block in organic synthesis. Its unique structure enables it to participate in cross-coupling reactions, making it valuable for constructing complex molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The growing interest in heterocyclic compounds like 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid stems from their role in developing novel therapeutics. Recent trends highlight its utility in designing small-molecule inhibitors for cancer and infectious diseases. For instance, its carboxylic acid moiety allows for easy derivatization, facilitating the creation of prodrugs or conjugates. This adaptability aligns with the demand for precision medicine and targeted drug delivery systems, topics dominating scientific discussions today.

From a synthetic chemistry perspective, CAS 1267654-44-3 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, to introduce pyrimidine scaffolds into larger frameworks. Its bromo substituent acts as a reactive handle, enabling further functionalization. This property is particularly relevant in the context of green chemistry, where efficiency and atom economy are prioritized. Laboratories focusing on sustainable synthesis frequently seek compounds like this to minimize waste and reduce environmental impact.

Analytical studies of 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods are critical for quality control, especially when the compound is used in high-throughput screening assays. The rise of AI-driven drug discovery has further amplified the need for reliable intermediates like this, as machine learning models depend on high-quality data inputs for predictive accuracy.

In agrochemical applications, derivatives of pyrimidine-4-carboxylic acid are investigated for their herbicidal and fungicidal properties. The methoxymethyl group in this compound may enhance bioavailability, a key factor in formulating effective crop protection agents. With the global push toward sustainable agriculture, researchers are exploring how such compounds can replace traditional pesticides while maintaining efficacy.

Storage and handling of CAS 1267654-44-3 require standard laboratory precautions, including protection from moisture and light. Its stability under various conditions makes it a practical choice for long-term research projects. As the scientific community continues to explore structure-activity relationships, compounds like this will remain indispensable tools for innovation.

In summary, 5-Bromo-2-(methoxymethyl)pyrimidine-4-carboxylic acid represents a critical intermediate in modern chemistry, bridging gaps between medicinal chemistry, materials science, and agrochemical development. Its relevance in cutting-edge research ensures its continued prominence in scientific literature and industrial applications.